2-Methyl-N-[4-methyl-3-(4-piperidinyl)phenyl]propanamide

• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol
• IUPAC Name: 2-methyl-N-(4-methyl-3-piperidin-4-ylphenyl)propanamide
• InChI: InChI=1S/C16H24N2O/c1-11(2)16(19)18-14-5-4-12(3)15(10-14)13-6-8-17-9-7-13/h4-5,10-11,13,17H,6-9H2,1-3H3,(H,18,19)
• InChI Key: ZNEKKOIVYSWXPJ-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)C(C)C)C2CCNCC2

Description

2-Methyl-N-[4-methyl-3-(4-piperidinyl)phenyl]propanamide is a useful research compound. Its molecular formula is C16H24N2O and its molecular weight is 260.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Into a solution of tert-butyl 4-[5-(isobutyrylamino)-2-methylphenyl]-1-piperidinecarboxylate (335 mg, 0.930 mmol) in CH2Cl2 (10.0 mL) was added TFA (10.0 mL) at room temperature. The reaction mixture was stirred for 2 h and concentrated in vacuo. The residue was dissolved in 20 mL of CHCl3/i-PrOH (3:1) and was basified with 5% KOH solution (10 mL). The aqueous layer was extracted with CHCl3/i-PrOH (3:1, 3×10 mL). The combined organic extracts were washed with brine, dried over MgSO4, filtered and concentrated in vacuo to give 2-methyl-N-[4-methyl-3-(4-piperidinyl)phenyl]propanamide (190 mg, 78%): ESMS m/e: 261.0 (M+H)+.